Cas no 2179038-45-8 (1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene)

• Product Name: 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene
• CAS No: 2179038-45-8
• MF: C₉H₁₁FO₃
• MW: 186.180246591568
• CID: 5073994
• Update Time: 2025-06-15

1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene

• Inchi： 1S/C9H11FO3/c1-11-6-13-9-7(10)4-3-5-8(9)12-2/h3-5H,6H2,1-2H3
• InChI Key： TURQWMRJOHXNHA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OCOC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 1.9
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene

Introduction to 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene (CAS No. 2179038-45-8)

1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene, identified by its Chemical Abstracts Service (CAS) number 2179038-45-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorine and methoxy substituents, which are known to modulate the electronic and steric properties of the benzene ring. The structural features of 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The fluorine atom at the 1-position of the benzene ring introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule towards biological targets. This property is particularly valuable in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to enzymes or receptors. The methoxy groups at the 3-position and 2-position (as a part of the methoxymethoxy moiety) further contribute to the compound's complexity and potential biological activity. These substituents can participate in hydrogen bonding interactions, affecting both the solubility and binding properties of the molecule.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their diverse applications in pharmaceuticals. The fluorine atom's ability to modulate electronic properties has been exploited in the development of antiviral, anticancer, and anti-inflammatory agents. For instance, studies have shown that fluorine substitution can enhance the potency and selectivity of small molecule inhibitors by improving their interaction with biological targets. The 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene structure represents an intriguing example of how such modifications can be incorporated into aromatic scaffolds to achieve desired pharmacological effects.

The methoxymethoxy group at the 2-position adds an additional layer of complexity to the molecule. This moiety can influence both the electronic distribution and steric environment around the benzene ring, potentially affecting its biological activity. The presence of multiple oxygen atoms in this group may also enhance solubility, which is a critical factor in drug formulation and delivery. Recent computational studies have suggested that compounds with similar structural motifs may exhibit enhanced binding affinity to certain protein targets, making them attractive for further investigation.

One of the most compelling aspects of 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene is its potential as a building block for more complex drug candidates. The combination of fluorine and methoxy substituents provides a versatile platform for medicinal chemists to explore various structural modifications. By systematically altering other parts of the molecule while retaining this core scaffold, researchers can optimize pharmacokinetic properties, target specificity, and overall therapeutic efficacy. This approach has been successfully applied in other areas of drug discovery, where fluorinated aromatic compounds have shown promise as lead structures for new therapies.

Recent advancements in synthetic chemistry have also made it easier to access complex fluorinated aromatic compounds like 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene. New methodologies for introducing fluorine atoms into organic molecules have improved both efficiency and yield, enabling researchers to explore more intricate structures. Additionally, computational tools have become increasingly sophisticated, allowing for detailed predictions of molecular properties and interactions before experimental synthesis. These advancements have accelerated the process of identifying promising candidates for further development.

The biological activity of 1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene has not yet been fully characterized, but initial studies suggest that it may exhibit interesting pharmacological properties. For example, preliminary assays have indicated potential interactions with enzymes or receptors involved in inflammatory pathways. Further research is needed to elucidate its exact mechanism of action and therapeutic potential. However, these early findings underscore its value as a starting point for drug discovery efforts.

In conclusion,1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene (CAS No. 2179038-45-8) is a structurally intriguing compound with significant potential in pharmaceutical chemistry. Its unique combination of fluorine and methoxy substituents makes it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated aromatic compounds,1-Fluoro-3-methoxy-2-(methoxymethoxy)benzene may play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.